Cas no 38982-12-6 (3-(9-Anthryl)acrylaldehyde)

• Product Name: 3-(9-Anthryl)acrylaldehyde
• CAS No: 38982-12-6
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• MDL: MFCD09751223
• CID: 54943
• PubChem ID: 87561174
• Update Time: 2025-06-28

3-(9-Anthryl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(9-anthryl)acrylaldehyde
• 3-(9-anthryl) acrolein
• 3-anthracen-9-ylprop-2-enal
• 3-(9-Anthryl)propenal
• 9-Anthracenacrolein
• 9-Anthraceneacrolein
• 2-Propenal,3-(9-anthracenyl)-
• 3-(9-Anthryl)acrolein
• (E)-3-anthracen-9-ylprop-2-enal
• Anthracene-9-propenal
• 3-(9-anthryl) acrylaldehyde
• Jsp006789
• (E)-3-(9-Anthryl)acrylaldehyde
• (E)-3-(9-anthracenyl)-2-propenal
• (E)-3-(anthracen-9-yl)acrylaldehyde
• 3-(9-Anthryl)-2-propenal, AldrichCPR
• N960
• AK173149
• A824361
• I14-0
• 3-(Anthracen-9-yl)acrylaldehyde
• (2E)
• 3-(9-Anthryl)acrylaldehyde

• MDL： MFCD09751223
• Inchi： 1S/C17H12O/c18-11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-12H/b10-5+
• InChI Key： NLHDGEXLFCDTHQ-BJMVGYQFSA-N
• SMILES： O=C/C=C/C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 232.08900
• Monoisotopic Mass: 232.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.185
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 458.3°Cat760mmHg
• Flash Point: 173.8°C
• Refractive Index: 1.727
• PSA: 17.07000
• LogP: 4.20510

3-(9-Anthryl)acrylaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-(9-Anthryl)acrylaldehyde

Comprehensive Overview of 3-(9-Anthryl)acrylaldehyde (CAS No. 38982-12-6): Properties, Applications, and Research Insights

3-(9-Anthryl)acrylaldehyde (CAS No. 38982-12-6) is a specialized organic compound featuring a unique molecular structure that combines an anthracene moiety with an acrylaldehyde group. This fluorescent dye intermediate has garnered significant attention in materials science, organic synthesis, and photophysical research due to its conjugated π-electron system and photoactive properties. The compound's anthracene-based chromophore enables applications in OLED materials, sensors, and molecular probes, aligning with current trends in sustainable technologies and smart materials.

Recent studies highlight the role of 3-(9-Anthryl)acrylaldehyde in developing advanced functional materials. Its high quantum yield and tunable emission make it valuable for optoelectronic devices, a hot topic in renewable energy and display technology. Researchers are exploring its derivatives for bioimaging and photodynamic therapy, addressing the growing demand for non-invasive diagnostic tools. The compound's CAS No. 38982-12-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-(9-Anthryl)acrylaldehyde serves as a versatile building block for cross-coupling reactions and click chemistry. Its aldehyde functional group allows facile modifications, enabling the creation of customized polymers and supramolecular assemblies. Industry professionals often query its synthesis protocol and purification methods, underscoring the need for optimized production techniques. Environmental considerations also drive interest in green synthesis routes for this compound.

The compound's spectroscopic characteristics, including its UV-Vis absorption and fluorescence spectra, are extensively documented. These properties are critical for designing light-harvesting systems and photocatalysts, areas gaining traction in solar energy research. Analytical chemists frequently investigate its HPLC retention behavior and mass spectrometry fragmentation patterns, making CAS No. 38982-12-6 a benchmark in method development.

Emerging applications of 3-(9-Anthryl)acrylaldehyde in molecular electronics and nanotechnology have sparked interdisciplinary collaborations. Its ability to form self-assembled monolayers (SAMs) on metal surfaces is particularly noteworthy for nano-fabrication. The compound's thermal stability and solubility profiles are frequently discussed in patent literature, reflecting industrial interest in scalable applications.

Quality control parameters for 3-(9-Anthryl)acrylaldehyde (CAS No. 38982-12-6) emphasize purity assessment via NMR spectroscopy and chromatographic techniques. Suppliers often highlight its storage conditions and handling precautions to maintain performance characteristics. The compound's structure-activity relationships continue to inspire computational chemistry studies, particularly in density functional theory (DFT) simulations.

Future research directions for this compound include exploring its chiral derivatives for asymmetric catalysis and investigating its environmental fate through ecotoxicity studies. The scientific community remains actively engaged in unlocking the full potential of 3-(9-Anthryl)acrylaldehyde, ensuring its position as a key player in next-generation material innovation.